pyridine-2-carboxylic acid hydrazide
Overview
Description
Pyridine-2-carboxylic acid hydrazide is an impurity of Isoniazid, which is an antibiotic for the treatment of Mycobacterium tuberculosis and inhibits mycolic acid biosynthesis . It is also used as an intermediate for the synthesis of analogs of the antitumor agent 1-acetyl-2-picolinoylhydrazine .
Synthesis Analysis
The synthesis of this compound involves the formation of the hydrazide from the iminic carbon nitrogen double bond. This reaction occurs with cobalt (II), nickel (II), and copper (II) metal salts in ethanol . Another study discusses the synthesis and structural characteristics of pyridine carboxylic acid adducts with squaric acid .Molecular Structure Analysis
The molecular formula of this compound is C6H7N3O . The structure of this compound can be viewed as a 2D Mol file or a computed 3D SD file .Chemical Reactions Analysis
This compound undergoes hydrazide formation of the iminic carbon nitrogen double bond through its reaction with cobalt (II), nickel (II), and copper (II) metal salts in ethanol . Another study discusses the synthesis and structural characteristics of pyridine carboxylic acid adducts with squaric acid .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . It has a melting point of 100°C, a density of 1.244, and is slightly soluble in DMSO and methanol . It should be stored under inert gas (nitrogen or Argon) at 2–8 °C .Mechanism of Action
Safety and Hazards
Pyridine-2-carboxylic acid hydrazide is classified as an irritant . It has hazard statements H302, H315, H319, H332, and H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
Future Directions
There are ongoing studies on the synthesis and structural characteristics of pyridine carboxylic acid adducts with squaric acid . Another study discusses the use of pyridine-2-carboxylic acid as an efficient catalyst for the rapid multi-component synthesis of pyrazolo [3,4-b]quinolinones . These studies indicate potential future directions for the use and study of pyridine-2-carboxylic acid hydrazide.
Properties
| 1452-57-9 | |
Molecular Formula |
C6H7N3O |
Molecular Weight |
137 |
Origin of Product |
United States |
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